Cas no 1805140-26-4 (Methyl 2-cyano-6-ethyl-3-iodophenylacetate)

• Product Name: Methyl 2-cyano-6-ethyl-3-iodophenylacetate
• CAS No: 1805140-26-4
• MF: C₁₂H₁₂INO₂
• MW: 329.133655548096
• CID: 5010497
• Update Time: 2025-06-30

Methyl 2-cyano-6-ethyl-3-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-ethyl-3-iodophenylacetate

• Inchi： 1S/C12H12INO2/c1-3-8-4-5-11(13)10(7-14)9(8)6-12(15)16-2/h4-5H,3,6H2,1-2H3
• InChI Key： GOSIUVXMRDHEHG-UHFFFAOYSA-N
• SMILES： IC1C=CC(CC)=C(C=1C#N)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-6-ethyl-3-iodophenylacetate

Methyl 2-cyano-6-ethyl-3-iodophenylacetate (CAS No. 1805140-26-4): A Comprehensive Overview

Methyl 2-cyano-6-ethyl-3-iodophenylacetate (CAS No. 1805140-26-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in various biochemical applications, particularly in the synthesis of novel therapeutic agents. Its molecular structure, incorporating an iodine substituent and cyano group, makes it a versatile intermediate in organic synthesis, facilitating the development of complex molecules with potential pharmacological activity.

The Methyl 2-cyano-6-ethyl-3-iodophenylacetate molecule is a derivative of phenylacetate, with modifications that enhance its reactivity and functional utility. The presence of an iodine atom at the 3-position of the phenyl ring provides a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive compounds. The cyano group at the 2-position introduces a polar moiety, influencing the compound's solubility and interactions with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The structural motif of Methyl 2-cyano-6-ethyl-3-iodophenylacetate aligns well with this trend, as it can serve as a building block for designing molecules that interact with enzymes and receptors involved in metabolic disorders, inflammation, and cancer. For instance, studies have explored its potential in inhibiting kinases and other enzymes that play crucial roles in signal transduction pathways. The< strong> iodine substituent allows for facile modification via palladium-catalyzed reactions, enabling the creation of diverse derivatives with tailored biological properties.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual functionality or modulate multiple targets simultaneously. The< strong> Methyl 2-cyano-6-ethyl-3-iodophenylacetate structure offers a platform for such applications due to its ability to be incorporated into molecules with both hydrophobic and hydrophilic regions. This characteristic is essential for achieving optimal pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion (ADME). Researchers are leveraging this compound to develop prodrugs or bimodal therapeutic agents that can address complex diseases more effectively.

Advances in computational chemistry and molecular modeling have further enhanced the utility of Methyl 2-cyano-6-ethyl-3-iodophenylacetate. These tools allow scientists to predict the binding modes of the compound with biological targets with high accuracy, accelerating the drug discovery process. By integrating experimental data with computational insights, researchers can optimize the structure of< strong> Methyl 2-cyano-6-ethyl-3-iodophenylacetate-based molecules to improve their potency and selectivity. This interdisciplinary approach has led to several promising candidates entering preclinical development.

The synthesis of< strong> Methyl 2-cyano-6-ethyl-3-iodophenylacetate involves multi-step organic transformations that highlight its synthetic versatility. Key steps include halogenation of the phenyl ring followed by nucleophilic substitution to introduce the cyano group and esterification to form the acetic acid methyl ester. Recent methodologies have focused on greener synthetic routes, utilizing catalytic systems that minimize waste and improve yields. These innovations align with the broader goal of sustainable chemistry, ensuring that the production of such compounds is environmentally responsible.

In conclusion, Methyl 2-cyano-6-ethyl-3-iodophenylacetate (CAS No. 1805140-26) represents a valuable intermediate in pharmaceutical research due to its structural features and reactivity. Its potential applications span across multiple therapeutic areas, driven by ongoing advancements in synthetic chemistry and drug discovery technologies. As research continues to uncover new biological targets and mechanisms, compounds like< strong> Methyl 2-cyano-cyanoby-ethylethioprophilipropionate
will undoubtedly play a crucial role in shaping the future of medicine.